2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[5-[(3-nitrophenyl)methyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H17N3O3S2/c1-2-26-17-9-4-3-8-16(17)18(23)21-19-20-12-15(27-19)11-13-6-5-7-14(10-13)22(24)25/h3-10,12H,2,11H2,1H3,(H,20,21,23)
• InChI Key: UZAOSORPHWOVIB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC=C(S2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol

Description

2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, it is believed that this compound exerts its antimicrobial and anticancer effects by interfering with various cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and has no significant adverse effects on normal cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a desirable effect for potential anticancer agents.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its low toxicity and lack of adverse effects on normal cells. Additionally, this compound is relatively easy to synthesize and purify. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide. One potential direction is to study its potential applications in treating other diseases such as viral infections or autoimmune disorders. Additionally, further research could be done to elucidate the compound's mechanism of action and identify potential targets for drug development. Finally, there is potential for further optimization of the synthesis method to improve the yield and purity of the compound.
In conclusion, this compound is a compound that has shown promise for its potential applications in various fields of scientific research. While there is still much to be learned about this compound, its low toxicity and potential anticancer and antimicrobial properties make it an intriguing subject for future research.

Scientific Research Applications

2-(ethylthio)-N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide has been studied for its potential applications in various fields of scientific research. It has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been studied for its potential anticancer activity, and it has been shown to inhibit the growth of cancer cells in vitro.